Cas no 1096346-19-8 (2-Bromo-1-(5-bromo-2-ethoxyphenyl)propan-1-one)

• Product Name: 2-Bromo-1-(5-bromo-2-ethoxyphenyl)propan-1-one
• CAS No: 1096346-19-8
• MF: C₁₁H₁₂Br₂O₂
• MW: 336.019782066345
• CID: 4978711
• Update Time: 2025-07-22

2-Bromo-1-(5-bromo-2-ethoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(5-bromo-2-ethoxyphenyl)propan-1-one
• 2-Bromo-1-(5-bromo-2-ethoxyphenyl)propan-1-one

• Inchi： 1S/C11H12Br2O2/c1-3-15-10-5-4-8(13)6-9(10)11(14)7(2)12/h4-7H,3H2,1-2H3
• InChI Key： GJSYOAANSUAOTM-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C=CC=1OCC)Br)=O

Computed Properties

• Exact Mass: 335.91836 g/mol
• Monoisotopic Mass: 333.92040 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3
• Molecular Weight: 336.02

Additional information on 2-Bromo-1-(5-bromo-2-ethoxyphenyl)propan-1-one

Introduction to 2-Bromo-1-(5-bromo-2-ethoxyphenyl)propan-1-one (CAS No. 1096346-19-8)

2-Bromo-1-(5-bromo-2-ethoxyphenyl)propan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 1096346-19-8, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic biology. This compound, featuring a brominated aromatic ring system coupled with an ethoxy substituent, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The molecular structure of 2-Bromo-1-(5-bromo-2-ethoxyphenyl)propan-1-one consists of a propanone backbone substituted with a phenyl ring at the first carbon, which is further modified by bromine atoms at the fifth position and an ethoxy group at the second position. This particular arrangement of functional groups imparts distinct reactivity patterns, making it a versatile building block for the development of novel pharmaceutical agents and agrochemicals.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds with brominated aromatic moieties. The presence of bromine atoms in 2-Bromo-1-(5-bromo-2-ethoxyphenyl)propan-1-one enhances its ability to participate in various chemical transformations, including cross-coupling reactions, which are fundamental to modern drug discovery. These reactions often lead to the formation of complex molecular architectures with improved binding affinity and selectivity towards biological targets.

One of the most compelling aspects of 2-Bromo-1-(5-bromo-2-ethoxyphenyl)propan-1-one is its utility in constructing heterocyclic compounds. Heterocycles are essential scaffolds in medicinal chemistry, often serving as the core structure for many therapeutic agents. The bromine and ethoxy substituents on the aromatic ring provide reactive sites for further functionalization, enabling chemists to design molecules with tailored biological activities. For instance, recent studies have demonstrated its role in synthesizing kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

The synthesis of 2-Bromo-1-(5-bromo-2-ethoxyphenyl)propan-1-one typically involves multi-step organic reactions, starting from readily available precursors. The process often requires careful optimization to ensure high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the desired functional groups efficiently. These methods not only enhance the scalability of production but also minimize unwanted byproducts, making the compound more suitable for industrial applications.

From a computational chemistry perspective, 2-Bromo-1-(5-bromo-2-ethoxyphenyl)propan-1-one has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies help predict binding affinities and identify potential side effects, thereby accelerating the drug discovery process. The results from these simulations have been instrumental in guiding experimental efforts and optimizing lead compounds for clinical development.

The pharmaceutical industry has shown particular interest in derivatives of 2-Bromo-1-(5-bromo-2-ethoxyphenyl)propan-1-one due to their potential therapeutic benefits. Researchers have explored its derivatives as intermediates for antiviral, antibacterial, and anticancer agents. For example, modifications at the bromine or ethoxy positions have led to compounds with enhanced activity against specific pathogens or cancer cell lines. Such findings underscore the importance of this compound as a platform for drug development.

Moreover, the agrochemical sector has also benefited from the use of 2-Bromo-1-(5-bromo-2-et hoxyphenyl)propan -1-one in synthesizing novel pesticides and herbicides. The structural features of this compound contribute to its efficacy in protecting crops from pests while maintaining environmental safety. This dual application highlights its versatility beyond pharmaceuticals.

In conclusion, 2-Bromo -1-(5-bromo - 2 - ethoxyphenyl) propan - 1 - one (CAS No. 1096346 - 19 - 8) is a multifaceted compound with significant implications in both medicinal chemistry and agrochemistry. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing biologically active molecules. As research continues to uncover new applications for this compound, its importance in drug discovery and industrial chemistry is likely to grow even further.